N-[(2R,3S)-2-pyridin-3-yloxolan-3-yl]-1H-indazole-7-carboxamide

• IUPAC Name: N-[(2R,3S)-2-pyridin-3-yloxolan-3-yl]-1H-indazole-7-carboxamide
• InChI: InChI=1S/C17H16N4O2/c22-17(13-5-1-3-11-10-19-21-15(11)13)20-14-6-8-23-16(14)12-4-2-7-18-9-12/h1-5,7,9-10,14,16H,6,8H2,(H,19,21)(H,20,22)/t14-,16+/m0/s1
• InChI Key: UVCQVSALIRWKIU-GOEBONIOSA-N
• Canonical SMILES: C1COC(C1NC(=O)C2=CC=CC3=C2NN=C3)C4=CN=CC=C4
• Isomeric SMILES: C1CO[C@@H]([C@H]1NC(=O)C2=CC=CC3=C2NN=C3)C4=CN=CC=C4
• Molecular Formula: C17H16N4O2
• Molecular Weight: 308.33 g/mol

Description

N-[(2R,3S)-2-pyridin-3-yloxolan-3-yl]-1H-indazole-7-carboxamide is a complex organic compound with potential applications in various scientific fields. This compound features a unique structure that includes a pyridine ring, an oxolane ring, and an indazole moiety, making it a subject of interest for researchers in chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(2R,3S)-2-pyridin-3-yloxolan-3-yl]-1H-indazole-7-carboxamide typically involves multiple steps, starting with the preparation of the oxolane and indazole intermediates. The oxolane ring can be synthesized from commercially available 2-deoxy-D-ribose through reduction and dehydration/cyclization in an acidic aqueous solution . The indazole moiety is often prepared via cyclization reactions involving hydrazines and ortho-substituted nitrobenzenes.

Industrial Production Methods

Industrial production of this compound may involve optimizing the synthetic routes for higher yields and purity. This includes the use of advanced techniques such as continuous flow chemistry and automated synthesis platforms to ensure consistent production quality.

Chemical Reactions Analysis

Types of Reactions

N-[(2R,3S)-2-pyridin-3-yloxolan-3-yl]-1H-indazole-7-carboxamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst.

Substitution: Nucleophilic substitution reactions can occur at the pyridine ring, often using reagents like sodium hydride or lithium diisopropylamide.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic conditions.

Reduction: Hydrogen gas with palladium on carbon.

Substitution: Sodium hydride in anhydrous solvents like tetrahydrofuran.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines.

Scientific Research Applications

N-[(2R,3S)-2-pyridin-3-yloxolan-3-yl]-1H-indazole-7-carboxamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential as a biochemical probe to study cellular processes.

Medicine: Explored for its therapeutic potential in treating diseases such as Alzheimer’s and cancer.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of N-[(2R,3S)-2-pyridin-3-yloxolan-3-yl]-1H-indazole-7-carboxamide involves its interaction with specific molecular targets and pathways. For instance, it may inhibit certain enzymes or receptors, leading to changes in cellular signaling pathways. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

VX-765: A small caspase-1 and caspase-4 inhibitor with a similar pyridine and oxolane structure.

Nicotinamide: A pyridinecarboxamide with applications in medicine and biology.

N-[(2R,3S)-3-amino-2-hydroxy-4-phenylbutyl]-4-methoxy-2,3,6-trimethylbenzenesulfonamide: Another compound with a complex structure used in pharmaceutical research.

Uniqueness

N-[(2R,3S)-2-pyridin-3-yloxolan-3-yl]-1H-indazole-7-carboxamide is unique due to its combination of the pyridine, oxolane, and indazole rings, which confer specific chemical and biological properties. This structural uniqueness makes it a valuable compound for various research and industrial applications.